Cas no 142924-99-0 (Octanoic acid, (1R)-1-(hydroxymethyl)-2-(phenylmethoxy)ethyl ester)

• Product name: Octanoic acid, (1R)-1-(hydroxymethyl)-2-(phenylmethoxy)ethyl ester
• CAS No: 142924-99-0
• MF: C₁₈H₂₈O₄
• MW: 308.412526130676
• CID: 1312436

Octanoic acid, (1R)-1-(hydroxymethyl)-2-(phenylmethoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, (1R)-1-(hydroxymethyl)-2-(phenylmethoxy)ethyl ester

• Inchi： 1S/C18H28O4/c1-2-3-4-5-9-12-18(20)22-17(13-19)15-21-14-16-10-7-6-8-11-16/h6-8,10-11,17,19H,2-5,9,12-15H2,1H3/t17-/m1/s1
• InChI Key： KCWVTNYYWFKYCL-QGZVFWFLSA-N
• SMILES： C(O[C@H](CO)COCC1=CC=CC=C1)(=O)CCCCCCC

Computed Properties

• Exact Mass: 308.19884

Experimental Properties

• Density: 1.045±0.06 g/cm3(Predicted)
• Boiling Point: 434.4±30.0 °C(Predicted)
• PSA: 55.76
• pka: 13.84±0.10(Predicted)